S-Nitroso-N-valeryl-D,L-penicillamine
S-Nitroso-N-valeryl-D,L-penicillamine
SNVP is an S-nitrosothiol that acts as a nitric oxide (NO) donor and vasodilator. It decompensates to release NO in vitro, an effect that is enhanced by both CuSO4 and cysteine. SNVP induces dose-dependent vasodilation of isolated, precontracted, and endothelium-intact rat arteries (pD2 = 5.74). It also induces sustained vasodilation of isolated, precontracted, and endothelium-denuded rat arteries when used at concentrations greater than 1 μM.
Brand Name:
Vulcanchem
CAS No.:
225233-99-8
VCID:
VC20774134
InChI:
InChI=1S/C10H18N2O4S/c1-4-5-6-7(13)11-8(9(14)15)10(2,3)17-12-16/h8H,4-6H2,1-3H3,(H,11,13)(H,14,15)
SMILES:
CCCCC(=O)NC(C(=O)O)C(C)(C)SN=O
Molecular Formula:
C10H18N2O4S
Molecular Weight:
262.33 g/mol
S-Nitroso-N-valeryl-D,L-penicillamine
CAS No.: 225233-99-8
Cat. No.: VC20774134
Molecular Formula: C10H18N2O4S
Molecular Weight: 262.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | SNVP is an S-nitrosothiol that acts as a nitric oxide (NO) donor and vasodilator. It decompensates to release NO in vitro, an effect that is enhanced by both CuSO4 and cysteine. SNVP induces dose-dependent vasodilation of isolated, precontracted, and endothelium-intact rat arteries (pD2 = 5.74). It also induces sustained vasodilation of isolated, precontracted, and endothelium-denuded rat arteries when used at concentrations greater than 1 μM. |
|---|---|
| CAS No. | 225233-99-8 |
| Molecular Formula | C10H18N2O4S |
| Molecular Weight | 262.33 g/mol |
| IUPAC Name | 3-methyl-3-nitrososulfanyl-2-(pentanoylamino)butanoic acid |
| Standard InChI | InChI=1S/C10H18N2O4S/c1-4-5-6-7(13)11-8(9(14)15)10(2,3)17-12-16/h8H,4-6H2,1-3H3,(H,11,13)(H,14,15) |
| Standard InChI Key | QCRZCAKMRYXQNT-UHFFFAOYSA-N |
| SMILES | CCCCC(=O)NC(C(=O)O)C(C)(C)SN=O |
| Canonical SMILES | CCCCC(=O)NC(C(=O)O)C(C)(C)SN=O |
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